Butylhydrazine dihydrochloride
Overview
Description
Butylhydrazine dihydrochloride is a chemical compound with the molecular formula C4H13N2Cl1 . It is used in various applications in the field of chemistry .
Molecular Structure Analysis
The molecular structure of Butylhydrazine dihydrochloride is represented by the InChI code1S/C4H12N2.2ClH/c1-2-3-4-6-5;;/h6H,2-5H2,1H3;2*1H . This indicates that the molecule consists of a butyl group (C4H9) attached to a hydrazine group (N2H4), along with two hydrochloride ions (2ClH) . Physical And Chemical Properties Analysis
Butylhydrazine dihydrochloride is a powder with a molecular weight of 161.07 . The compound is stored at room temperature .Scientific Research Applications
Synthesis of Hydrazides and Their Derivatives
Butylhydrazine dihydrochloride is used in the synthesis of hydrazides and their derivatives . These organic acid hydrazides include a vast group of organic derivatives of hydrazines containing the active functional group (-C(=O)NHNH2). They usually exist in keto form in the solid-state while in equilibrium between keto and enol forms in solution state .
Chemical Preservers
Butylhydrazine dihydrochloride and its derivatives are used as chemical preservers for plants, drugs, and other materials . They help in preserving the chemical properties and extending the shelf life of these materials.
Manufacturing Polymers and Glues
In the industry, Butylhydrazine dihydrochloride is used in the manufacturing of polymers, glues, and other industrial materials . It helps in enhancing the properties of these materials, making them more durable and efficient.
Biological Activity
Butylhydrazine dihydrochloride and its derivatives show significant biological activity . They are used in various biological and medical research applications.
Carcinogenesis Research
Butylhydrazine dihydrochloride has been used in carcinogenesis research . For example, a solution of 0.0625% 1,2-di-n-butylhydrazine dihydrochloride was given continuously in the drinking water of 6-week-old randomly bred albino Swiss mice for the remainder of their lives. The treatment gave rise to tumors of the lungs, lymphoreticular tissue, and kidneys .
Chemical Analysis
Butylhydrazine dihydrochloride is used in chemical analysis . Its properties make it a useful reagent in various chemical analysis procedures.
Safety and Hazards
Butylhydrazine dihydrochloride is classified as a hazardous substance. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is also harmful if swallowed, in contact with skin, or if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
Relevant Papers The relevant papers for Butylhydrazine dihydrochloride include studies on carcinogenesis in mice and other technical documents . These papers provide valuable insights into the properties and applications of Butylhydrazine dihydrochloride.
properties
IUPAC Name |
butylhydrazine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2.2ClH/c1-2-3-4-6-5;;/h6H,2-5H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSGZFKAAYKBUEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Butylhydrazine dihydrochloride | |
CAS RN |
70629-61-7 |
Source
|
| Record name | butylhydrazine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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